(2-cyclopropylcyclohexyl)methanamine

• CAS No.: 1517783-28-6
• Molecular Formula: C10H19N
• Molecular Weight: 153.3

Description

(2-Cyclopropylcyclohexyl)methanamine is a cyclohexane-based primary amine with a cyclopropyl substituent at the 2-position of the cyclohexyl ring. Its structure combines the rigidity of the cyclohexane backbone with the steric and electronic effects of the cyclopropyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-cyclopropylcyclohexyl)methanamine typically involves the reaction of cyclohexyl derivatives with cyclopropyl-containing reagents. One common method involves the hydrogenation of benzene methanamine in the presence of a ruthenium catalyst under specific conditions: temperatures ranging from 80 to 120°C, pressures between 1 to 5 MPa, and a liquid air speed of 0.5 to 2 h^-1 .

Industrial Production Methods

Industrial production methods for (2-cyclopropylcyclohexyl)methanamine are not widely documented. the use of fixed-bed reactors and ruthenium catalysts suggests that scalable production is feasible under controlled conditions.

Chemical Reactions Analysis

Types of Reactions

(2-cyclopropylcyclohexyl)methanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding cyclohexyl derivatives.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: Substitution reactions can occur at the cyclopropyl or cyclohexyl rings.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and various halogenating agents for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce secondary amines.

Scientific Research Applications

(2-cyclopropylcyclohexyl)methanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and receptor binding.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-cyclopropylcyclohexyl)methanamine involves its interaction with molecular targets such as enzymes and receptors. The cyclopropyl and cyclohexyl groups provide steric hindrance, affecting the compound’s binding affinity and specificity. The methanamine group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s biological activity .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Cyclohexylamine Derivatives

4,4'-Methylenebis(cyclohexylamine) (PACM)

• Structure : Two cyclohexyl groups linked by a methylene bridge, with primary amine groups on each ring. Three geometric isomers (trans-trans, cis-cis, cis-trans) exist .
• Key Differences: Unlike the target compound, PACM lacks a cyclopropyl group but shares the cyclohexylamine core. Its bis-cyclohexyl structure enhances rigidity and may influence toxicity through isomer-specific interactions.

N,β-Dimethylcyclohexaneethanamine

• Structure : A cyclohexane ring with ethylamine and methyl substituents.
• Safety data highlight risks of respiratory irritation (H335) .

Cyclopropyl-Substituted Amines

(1-(3-Chlorophenyl)cyclopropyl)methanamine

• Structure : A cyclopropyl group attached to a 3-chlorophenyl ring, with a methanamine side chain.
• Safety data indicate oral toxicity (H302) and skin/eye irritation (H315, H319) .

(3-Cyclopropylphenyl)methanamine

• Structure : A phenyl ring with a cyclopropyl group at the 3-position and a methanamine chain.
• Key Differences: The phenyl backbone vs. cyclohexane in the target compound affects lipophilicity and metabolic stability.

Aromatic and Heterocyclic Analogs

(2,4,6-Trimethoxyphenyl)methanamine

• Structure : A methoxy-substituted phenyl ring with a methanamine group.
• Key Differences : Electron-donating methoxy groups enhance solubility but reduce steric hindrance compared to cyclopropyl. Hazard data include acute oral toxicity (H302) and eye damage (H318) .

Data Table: Comparative Properties of Selected Compounds

Compound Name	Molecular Formula	Substituents	Activity (IC50)	Key Hazards	Reference
(2-Cyclopropylcyclohexyl)methanamine	C₁₀H₁₉N	Cyclohexyl, cyclopropyl	Not reported	Inferred respiratory/ocular risks*	-
4,4'-Methylenebis(cyclohexylamine)	C₁₃H₂₆N₂	Bis-cyclohexyl, methylene	Not reported	Respiratory toxicity (analog data)
(1-(3-Chlorophenyl)cyclopropyl)methanamine	C₁₀H₁₂ClN	Chlorophenyl, cyclopropyl	>1000 µM (inactive)	H302, H315, H319
(3-Cyclopropylphenyl)methanamine	C₁₀H₁₃N	Phenyl, cyclopropyl	Not reported	No known hazards

*Toxicity inferred from cyclohexylamine analogs with primary amine groups.

Research Findings and Implications

• Activity vs. Structure: The anti-fibrinolytic inactivity of cyclohexyl methanamine derivatives (e.g., compound 4 in ) compared to propylamine analogs highlights the critical role of substituent flexibility. Bulky cyclic groups like cyclohexyl or cyclopropyl may hinder target binding .
• Toxicity Trends : Cyclohexylamine derivatives with primary amines (e.g., PACM) share toxicological profiles due to similar functional groups and metabolic pathways. Chlorinated or methoxylated analogs exhibit higher acute toxicity, likely due to reactive metabolites .
• Environmental Impact: Limited data suggest cyclohexanemethanamine derivatives have moderate environmental persistence, with exposure limits set for PM10 particulates .